Cas no 929513-93-9 (5-ethoxy-7-hydroxy-2-phenylchromen-4-one)

• Product Name: 5-ethoxy-7-hydroxy-2-phenylchromen-4-one
• CAS No: 929513-93-9
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 5428691
• PubChem ID: 24280283
• Update Time: 2025-08-03

5-ethoxy-7-hydroxy-2-phenylchromen-4-one Chemical and Physical Properties

Names and Identifiers

• 5-ethoxy-7-hydroxy-2-phenylchromen-4-one

• Inchi： 1S/C17H14O4/c1-2-20-15-8-12(18)9-16-17(15)13(19)10-14(21-16)11-6-4-3-5-7-11/h3-10,18H,2H2,1H3
• InChI Key： SGFJWXLZCYVKLC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)OC2=C(C(OCC)=CC(O)=C2)C(=O)C=1

Computed Properties

• Exact Mass: 282.08920892g/mol
• Monoisotopic Mass: 282.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on 5-ethoxy-7-hydroxy-2-phenylchromen-4-one

Introduction to 5-ethoxy-7-hydroxy-2-phenylchromen-4-one (CAS No. 929513-93-9)

5-ethoxy-7-hydroxy-2-phenylchromen-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This chromenone derivative, identified by its Chemical Abstracts Service (CAS) number 929513-93-9, belongs to a class of molecules that exhibit promising characteristics for further research and development, particularly in the context of drug discovery and therapeutic intervention.

The molecular structure of 5-ethoxy-7-hydroxy-2-phenylchromen-4-one consists of a chromenone core, which is a fused system of a benzene ring and a pyranone ring. The presence of both ethoxy and hydroxy substituents on the chromenone ring enhances its reactivity and interaction with biological targets. The phenyl group at the 2-position contributes to the molecule's hydrophobicity, influencing its solubility and permeability across biological membranes. These structural features make it an intriguing candidate for exploring novel pharmacological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such compounds more accurately. Studies have suggested that 5-ethoxy-7-hydroxy-2-phenylchromen-4-one may interact with various enzymes and receptors, potentially making it a viable candidate for treating inflammatory diseases, neurodegenerative disorders, and other conditions characterized by abnormal molecular interactions.

One of the most compelling aspects of this compound is its potential as an antioxidant. The combination of hydroxy and ethoxy groups in its structure allows it to scavenge reactive oxygen species (ROS) effectively, thereby protecting cells from oxidative damage. This property is particularly relevant in the context of aging-related diseases and chronic inflammatory conditions, where oxidative stress plays a significant role.

Moreover, preliminary in vitro studies have indicated that 5-ethoxy-7-hydroxy-2-phenylchromen-4-one may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). These findings align with the growing interest in natural product-derived compounds that can modulate immune responses without excessive side effects.

The synthesis of 5-ethoxy-7-hydroxy-2-phenylchromen-4-one has also been optimized to ensure high yield and purity, making it more accessible for further research. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the chromenone core efficiently. These techniques not only improve the scalability of production but also allow for easy modifications to the molecular structure, enabling researchers to explore analogs with enhanced biological activity.

In addition to its potential therapeutic applications, 5-ethoxy-7-hydroxy-2-phenylchromen-4-one has shown promise in agricultural research. Its structural similarity to certain phytochemicals suggests that it may influence plant growth regulators or interact with plant defense mechanisms. This opens up avenues for developing novel agrochemicals that can enhance crop productivity while minimizing environmental impact.

The compound's stability under various conditions has also been evaluated, ensuring its suitability for industrial applications. Studies have demonstrated that 5-ethoxy-7-hydroxy-2-phenylchromen-4-one remains stable under ambient temperatures and pH conditions commonly encountered in pharmaceutical formulations. This stability is crucial for ensuring the efficacy and shelf-life of derivative drugs or agrochemicals.

Future research directions for 5-ethoxy-7-hydroxy-2-phenylchromen-4-one include exploring its potential as a lead compound for drug development through structure-based drug design. By integrating high-throughput screening technologies with computational modeling, researchers can rapidly identify derivatives with improved pharmacokinetic profiles and target specificity. This approach leverages the power of modern chemical biology to accelerate the discovery of novel therapeutics.

The ecological impact of 5-ethoxy-7-hydroxy -2 phenyl chromen - 4 one has also been considered in recent studies. Its degradation pathways in environmental matrices have been investigated using advanced analytical techniques such as liquid chromatography-mass spectrometry (LC/MS). These studies aim to assess its persistence and potential bioaccumulation risks, ensuring that its use does not pose undue harm to ecosystems.

In conclusion, 5 ethoxy - 7 hydro xy - 2 phen yl chrom en - 4 one ( CAS No . 929513 -93 -9 ) represents a fascinating compound with diverse applications in pharmaceuticals , agriculture ,and environmental science . Its unique structural features , coupled with promising biological activities , make it a valuable candidate for further exploration . As research continues ,this chromenone derivative is poised to contribute significantly to advancements in multiple scientific disciplines .